Cas no 159996-27-7 (1-Azabicyclo[2.2.1]heptan-3-ylmethanamine)

1-Azabicyclo[2.2.1]heptan-3-ylmethanamine structure
159996-27-7 structure
Product Name:1-Azabicyclo[2.2.1]heptan-3-ylmethanamine
CAS No:159996-27-7
MF:C7H14N2
MW:126.199461460114
CID:109388
PubChem ID:19437872
Update Time:2024-02-29

1-Azabicyclo[2.2.1]heptan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.1]heptane-3-methanamine,(1R,3S,4R)-rel-
    • 1-Azabicyclo[2.2.1]heptane-3-methanamine,exo-(9CI)
    • 1-azabicyclo[2.2.1]heptan-3-ylmethanamine
    • 1-Azabicyclo[2.2.1]heptan-3-ylmethanamine
    • Inchi: 1S/C7H14N2/c8-3-7-5-9-2-1-6(7)4-9/h6-7H,1-5,8H2
    • InChI Key: OWGZDDZTNKBWTN-UHFFFAOYSA-N
    • SMILES: N12CCC(C1)C(CN)C2

Computed Properties

  • Exact Mass: 126.116
  • Monoisotopic Mass: 126.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 29.3
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